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Compound of Interest

Compound Name: Propyl heptanoate

Cat. No.: B1581445

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propyl heptanoate, a fatty acid ester with the chemical formula C10H2002, is a colorless
liquid recognized by its characteristic fruity, grape-like, and ethereal odor.[1][2][3] It is utilized as
a synthetic flavoring agent in various products, including beverages, ice cream, candy, and
baked goods.[3] This guide provides a comprehensive overview of the safety data sheet (SDS)
information for propyl heptanoate, tailored for professionals in research and drug
development.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and use in experimental settings. Propyl heptanoate is soluble in ethanol and
most organic solvents but is insoluble in water.[1][2]
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Property Value Source
Molecular Formula C10H2002 ChemBK[1], PubChem][2]
Molecular Weight 172.26 g/mol ECHEMI[4]
o ChemBK][1], The Good Scents
Appearance Colorless liquid
Company[5]
Grape and raw fruit aroma, ]
Odor ) ChemBK][1], ChemicalBook][3]
ether-like
] ] PubChem[2], ChemBK[1],
Melting Point -63.5°Ct0-64.8 °C
ECHEMI[4]
PubChem[2], The Good
- _ 207 °C to 208 °C @ 760 mm
Boiling Point H Scents Company[5],
J ECHEMI[4]
Density 0.869 g/mL at 25 °C ChemBK[1], ChemicalBook[3]

Vapor Pressure

0.233 mmHg at 25 °C

ChemBKJ1]

Flash Point

76.67 °C (170 °F) TCC

The Good Scents Company[5],
ECHEMI[4]

Refractive Index

n20/D 1.417

ChemBK][1], ChemicalBook[3]

Solubility

Soluble in ethanol and most
organic solvents; insoluble in

water.

ChemBK][1], PubChem][2],
ECHEMI[4]

Hazard Identification and Classification

A critical aspect of the safety assessment for any chemical is its hazard classification under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

According to multiple sources, propyl heptanoate does not meet the criteria for GHS hazard
classification.[2][5][6] The European Chemicals Agency (ECHA) also indicates that according to
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the majority of notifications provided by companies, no hazards have been classified for this
substance.[7]

Hazard Classification Finding Source
o Does not meet GHS hazard PubChem[2], The Good
GHS Hazard Criteria o
criteria. Scents Company[5]
Hazard Statement(s) None found. The Good Scents Company[5]
Pictogram None required. The Good Scents Company[5]
Precautionary Statement(s) None found. The Good Scents Company[5]

This lack of classification suggests a low hazard profile under normal conditions of use.
However, it is crucial to handle all chemicals with appropriate care in a laboratory setting.

Data Evaluation

Review available toxicological and physical/chemical data for Propyl Heptanoate

\4

Compare data against GHS classification criteria

Hazard CI‘;ssification

@oes the substance meet criteria for any hazard class'a

Yes No

(%'Iassification Outcome

( S o J
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GHS Classification Logic for Propyl Heptanoate

Toxicological Information

Detailed toxicological studies for propyl heptanoate are not extensively reported in publicly
available safety data sheets. Many sources state that oral, dermal, and inhalation toxicity are
"Not determined".[5][6] However, the Joint FAO/WHO Expert Committee on Food Additives
(JECFA) evaluated propyl heptanoate and concluded that there is "No safety concern at
current levels of intake when used as a flavouring agent".[2][8] This suggests a low order of
toxicity for its intended use.

For a structurally related compound, 2-propylheptan-1-ol, a safety data sheet from BASF
provides some toxicological insights, which may be cautiously considered in the absence of
data for propyl heptanoate itself. The assessment for 2-propylheptan-1-ol indicates that it
causes skin and eye irritation.[9] However, animal studies did not show skin sensitizing effects,
mutagenic effects, or fertility impairment.[9]

Toxicological Endpoint Finding for Propyl Heptanoate
Acute Oral Toxicity Not determined

Acute Dermal Toxicity Not determined

Acute Inhalation Toxicity Not determined

Skin Corrosion/Irritation Not classified

Serious Eye Damage/Irritation Not classified

Respiratory or Skin Sensitization Not classified

Germ Cell Mutagenicity Not classified

Carcinogenicity No data available

Reproductive Toxicity No data available

Experimental Protocols
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Detailed experimental protocols for the toxicological and safety assessments of propyl
heptanoate are not provided in the reviewed safety data sheets. Such studies are typically
conducted by manufacturers and submitted to regulatory bodies. The methodologies for these
assessments generally follow internationally recognized guidelines, such as those from the
Organisation for Economic Co-operation and Development (OECD).

General Workflow for Chemical Safety Assessment:
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General Experimental Workflow for Chemical Safety Assessment
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Handling, Storage, and Personal Protection

Even with a non-hazardous classification, adherence to good laboratory practices is essential
when handling propyl heptanoate.

Handling:

o Handle in a well-ventilated area.[10]

e Avoid contact with skin and eyes.[10]

» Avoid inhalation of vapor or mist.

o Keep away from sources of ignition as it is a flammable liquid.
e Use non-sparking tools.[10]

o Take measures to prevent the buildup of electrostatic charge.
Storage:

e Store in a cool, dry, and well-ventilated place.[10]

o Keep container tightly closed.[10]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[10]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[11]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.
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Regulatory Information

Propyl heptanoate is regulated as a food additive in many jurisdictions.

Regulatory Body

Status/Number

Source

FDA (U.S. Food and Drug

Administration)

Listed under 21 CFR 172.515

as a synthetic flavoring

substance.[5]

The Good Scents Company[5]

FEMA (Flavor and Extract

Manufacturers Association)

Number: 2948

PubChem|[2]

JECFA (Joint FAO/WHO
Expert Committee on Food
Additives)

Number: 168; "No safety
concern at current levels of
intake when used as a

flavouring agent."[2][8]

PubChem[2], JECFA[8]

EC (European Community)
Number

231-917-6

PubChem[2], ECHEMI[4]

CAS (Chemical Abstracts

Service) Number

7778-87-2

PubChem|[2]

Conclusion

Propyl heptanoate is a widely used flavoring agent with a low hazard profile, as indicated by

its lack of GHS classification. While comprehensive, publicly available toxicological data is

limited, evaluations by regulatory bodies such as JECFA support its safety for use as a

flavoring agent. For laboratory and research applications, adherence to standard chemical

hygiene practices, including the use of appropriate personal protective equipment and proper

storage and handling procedures, is sufficient to ensure a safe working environment.

Professionals should always consult the most current and specific Safety Data Sheet provided

by their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.benchchem.com/product/b1581445?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1034131.html
http://www.thegoodscentscompany.com/data/rw1034131.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-heptanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-heptanoate
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/4045
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-heptanoate
https://apps.who.int/food-additives-contaminants-jecfa-database/Home/Chemical/4045
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-heptanoate
https://www.echemi.com/products/pid_Rock21784-propylheptanoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-heptanoate
https://www.benchchem.com/product/b1581445?utm_src=pdf-body
https://www.benchchem.com/product/b1581445?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. chembk.com [chembk.com]

. Propyl heptanoate | C10H2002 | CID 229377 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Propyl heptanoate | 7778-87-2 [chemicalbook.com]

. echemi.com [echemi.com]

. propyl heptanoate, 7778-87-2 [thegoodscentscompany.com]

. propyl heptanoate, 7778-87-2 [perflavory.com]

. echa.europa.eu [echa.europa.eu]

. WHO | JECFA [apps.who.int]

°
(] [e0] ~ (o)) )] EaN w N -

. download.basf.com [download.basf.com]

e 10. XiXisys | GHS 11 (Rev.11) SDS Word T CAS: 7778-87-2 Name: Propyl heptanoate
[xixisys.com]

e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Propyl Heptanoate: A Comprehensive Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581445#propyl-heptanoate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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